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Compound of Interest

Compound Name: 2,2'-Dimethoxybiphenyl

Cat. No.: B032100

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, specifically
the melting and boiling points, of 2,2'-Dimethoxybiphenyl. It includes detailed experimental
protocols for the determination of these properties and visual workflows to aid in experimental
design and execution.

Physical Properties of 2,2'-Dimethoxybiphenyl

2,2'-Dimethoxybiphenyl is a biphenyl derivative with the chemical formula C14H1402. Itis a
white to pale cream crystalline powder.[1] The accurate determination of its melting and boiling
points is crucial for its identification, purity assessment, and handling in various research and
development applications.

Data Presentation: A Summary of Physical Constants

The following table summarizes the reported melting and boiling points for 2,2'-
Dimethoxybiphenyl from various sources.
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Physical Property Reported Value (°C)

Melting Point 151.0 - 160.0[1][2][3]

154 - 154.5[4]

152 - 156[5]

Boiling Point 338.4[6]

Experimental Protocols for Physical Property
Determination

The following sections detail the standard laboratory procedures for determining the melting
and boiling points of a solid organic compound like 2,2'-Dimethoxybiphenyl.

2.1. Melting Point Determination via Capillary Method

This method relies on heating a small sample of the compound in a capillary tube and
observing the temperature range over which it melts.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Heating olil (if using a Thiele tube)

Spatula

Mortar and pestle (if the sample is not a fine powder)
Procedure:

o Sample Preparation: Ensure the 2,2'-Dimethoxybiphenyl sample is a fine, dry powder. If
necessary, gently grind the crystals using a mortar and pestle.
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o Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to
pack a small amount (2-3 mm in height) into the sealed end. The sample should be tightly
packed.

e Apparatus Setup:

o Thiele Tube: Secure the capillary tube to a thermometer using a rubber band or a small
piece of tubing. The sample in the capillary should be level with the thermometer bulb.
Immerse the thermometer and attached capillary in the oil bath of the Thiele tube.

o Digital Melting Point Apparatus: Insert the capillary tube into the designated sample holder
in the apparatus.

e Heating: Begin heating the apparatus. For an unknown sample, a rapid initial heating can be
done to determine an approximate melting range. For a more accurate measurement, heat
the sample rapidly to about 15-20°C below the expected melting point, then reduce the
heating rate to 1-2°C per minute.

o Observation and Recording: Carefully observe the sample. Record the temperature at which
the first drop of liquid appears (the beginning of melting) and the temperature at which the
last solid crystal disappears (the completion of melting). This provides the melting point
range. A narrow melting range (0.5-2°C) is indicative of a pure compound.

2.2. Boiling Point Determination via Micro-Boiling Point (Capillary) Method

This technique is suitable for determining the boiling point of small quantities of a liquid. Since
2,2'-Dimethoxybiphenyl is a solid at room temperature, it would first need to be melted to
apply this method.

Apparatus:

e Small test tube or fusion tube

o Capillary tube (sealed at one end)

e Thermometer
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o Thiele tube or other heating apparatus
e Heating oil

e Rubber band or thread

Procedure:

o Sample Preparation: Place a small amount of 2,2'-Dimethoxybiphenyl into the small test
tube and gently heat it until it melts.

o Capillary Insertion: Place the capillary tube, with its open end down, into the molten liquid in
the test tube.

e Apparatus Setup: Attach the test tube containing the molten sample and the inverted
capillary tube to a thermometer using a rubber band or thread. The sample should be level
with the thermometer bulb.

e Heating: Immerse the assembly in an oil bath within a Thiele tube. Begin heating the side
arm of the Thiele tube. As the temperature rises, air trapped in the capillary tube will expand
and exit as a slow stream of bubbles.

o Observation: Continue heating until a rapid and continuous stream of bubbles emerges from
the capillary tube. This indicates that the vapor pressure of the liquid has overcome the
atmospheric pressure.

» Cooling and Recording: Remove the heat source and allow the apparatus to cool slowly. The
rate of bubbling will decrease. The boiling point is the temperature at which the bubbling
stops and the liquid is drawn into the capillary tube. Record this temperature.

Mandatory Visualizations: Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the logical flow of
the experimental protocols described above.
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Experimental Workflow: Melting Point Determination
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Caption: Workflow for Melting Point Determination of 2,2'-Dimethoxybiphenyl.
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Experimental Workflow: Micro-Boiling Point Determination
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Caption: Workflow for Micro-Boiling Point Determination of 2,2'-Dimethoxybiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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